N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-2-pyrazinecarboxamide

• IUPAC Name: N-[2-(5-methoxy-1H-indol-3-yl)ethyl]pyrazine-2-carboxamide
• InChI: InChI=1S/C16H16N4O2/c1-22-12-2-3-14-13(8-12)11(9-20-14)4-5-19-16(21)15-10-17-6-7-18-15/h2-3,6-10,20H,4-5H2,1H3,(H,19,21)
• InChI Key: NLWWFILSCXPTKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC=C2CCNC(=O)C3=NC=CN=C3
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol

Description

5-MeO-DALT is a psychedelic tryptamine first synthesized by Alexander Shulgin. The full name of the chemical is N-allyl-N-[2-(5-methoxy-1H-indol-3-yl)ethyl] prop-2-en-1-amine. It is related to the compounds 5-MeO-DPT and DALT.

Synthesis Analysis

The synthesis and effects of 5-MeO-DALT were first circulated online in May 2004. In June 2004, 5-MeO-DALT became available from internet research chemical vendors after being synthesized by commercial laboratories in China.

Molecular Structure Analysis

In April 2020, Chadeayne et al. solved the crystal structure of the freebase form of 5-MeO-DALT.

Chemical Reactions Analysis

5-MeO-DALT binds to various serotonin receptors and also acts as a DAT and SERT monoamine reuptake inhibitor. The metabolism and cytochrome P450 inhibition of 5-MeO-DALT has been described in scientific literature.

Physical And Chemical Properties Analysis

The chemical formula of 5-MeO-DALT is C17H22N2O, with a molar mass of 270.376 g·mol−1.

Mechanism of Action

The mechanism that produces the hallucinogenic and entheogenic effects of 5-MeO-DALT is thought to result primarily from 5-HT2A receptor agonism. It also shows fairly strong binding affinity to the SERT and NET, thereby acting as a moderately potent serotonin-norepinephrine reuptake inhibitor.

Safety and Hazards

As a psychedelic tryptamine, 5-MeO-DALT can have strong energetic effects at high doses, increasing normal heart rate considerably. Sounds can be amplified in perception to a point where synesthetic effects occur.

Future Directions

There are numerous anecdotal reports and a small-scale trial indicating the potential of 5-MeO-DALT for the treatment of cluster headache. These observations are consistent with evidence of efficacy of other chemically-related indoleamines in the treatment of cluster headache.